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Compound of Interest

Compound Name: (S)-(+)-2-methoxypropanol

Cat. No.: B039319 Get Quote

Technical Data Sheet: (S)-(+)-2-Methoxypropanol
For Researchers, Scientists, and Drug Development Professionals

This document provides a concise technical overview of (S)-(+)-2-methoxypropanol,
summarizing its key chemical and physical properties. The information is compiled from various

chemical and supplier databases, intended for use in research and development settings.

Core Chemical Identifiers and Properties
(S)-(+)-2-Methoxypropanol is a chiral organic compound. Its fundamental identifiers and

physicochemical properties are summarized below for easy reference.
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Property Value Source

CAS Number 116422-39-0 [1][2][3]

Molecular Formula C4H10O2 [1][2][3]

Molecular Weight 90.12 g/mol [2][3]

IUPAC Name (2S)-2-methoxypropan-1-ol [2]

Synonyms
(S)-2-Methoxy-1-propanol,

(+)-2-Methoxypropanol
[2]

Density 0.9 ± 0.1 g/cm³ [1]

Boiling Point 130.0 ± 0.0 °C at 760 mmHg [1]

Melting Point -84.2 °C [1]

Flash Point 41.9 ± 7.7 °C [1]

Exact Mass 90.068079557 Da [2]

Experimental Protocols and Signaling Pathways
A review of publicly available scientific literature and chemical databases did not yield specific,

detailed experimental protocols or established signaling pathways directly involving (S)-(+)-2-
methoxypropanol. This compound is primarily documented as a chemical reagent and its

biological interactions or roles in complex cellular signaling are not extensively characterized in

the provided search results. Therefore, detailed methodologies and pathway diagrams as

requested cannot be generated at this time. Further empirical research would be required to

establish such data.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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